2-(Propoxymethyl)cyclopentan-1-OL

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2-(propoxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C9H18O2/c1-2-6-11-7-8-4-3-5-9(8)10/h8-10H,2-7H2,1H3
• InChI Key: JBSYFLHUGFJHNK-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC1CCCC1O

Description

2-(Propoxymethyl)cyclopentan-1-OL is a cyclopentanol derivative featuring a hydroxyl group at the 1-position and a propoxymethyl (-CH₂-O-CH₂CH₂CH₃) substituent at the 2-position of the cyclopentane ring. This tertiary alcohol-ether hybrid exhibits unique physicochemical properties due to the interplay of its polar hydroxyl group and hydrophobic propoxymethyl chain. Such compounds are explored for applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Propoxymethyl)cyclopentan-1-OL can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with propyl bromide in the presence of a base such as sodium hydride, followed by reduction with a suitable reducing agent like lithium aluminum hydride. The reaction conditions typically include anhydrous solvents and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of 2-(Propoxymethyl)cyclopentan-1-OL may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Propoxymethyl)cyclopentan-1-OL undergoes various chemical reactions, including:

Oxidation: The secondary alcohol group can be oxidized to form a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The propoxymethyl group can undergo nucleophilic substitution reactions with reagents like sodium azide or sodium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium azide in a polar aprotic solvent like dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of 2-(Propoxymethyl)cyclopentanone.

Reduction: Formation of 2-(Propoxymethyl)cyclopentane.

Substitution: Formation of 2-(Azidomethyl)cyclopentan-1-OL or 2-(Cyanomethyl)cyclopentan-1-OL.

Scientific Research Applications

2-(Propoxymethyl)cyclopentan-1-OL has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Propoxymethyl)cyclopentan-1-OL involves its interaction with specific molecular targets and pathways. As a secondary alcohol, it can participate in hydrogen bonding and other intermolecular interactions. Its propoxymethyl group may also influence its reactivity and binding affinity with various biological targets. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs include:

• 2-(Prop-2-en-1-yl)cyclopentan-1-ol : Contains an allyl (-CH₂-CH=CH₂) group instead of propoxymethyl. The allyl group introduces unsaturation, enhancing reactivity toward electrophilic addition and polymerization .
• 4-(Propoxymethyl)-1,3,2-dioxathiolane 2,2-dioxide : A sulfur-containing heterocycle with a propoxymethyl group; its energy profile suggests stability in acidic conditions and propensity to form sulfonic acids .

Physicochemical Properties (Hypothetical Data Based on Analogs)

Property	2-(Propoxymethyl)cyclopentan-1-OL	2-(Prop-2-en-1-yl)cyclopentan-1-ol	4-(Propoxymethyl)-dioxathiolane dioxide
Molecular Weight (g/mol)	~172.23	~140.19	~228.28
Boiling Point (°C)	220–240 (estimated)	195–210	>250 (decomposes)
Solubility in Water	Low (ether chain dominance)	Moderate (allyl polarity)	Very low (sulfone group)
Reactivity	Ether hydrolysis under strong acid	Allyl addition/polymerization	Sulfonic acid formation

Stability and Reactivity

• The propoxymethyl group in 2-(Propoxymethyl)cyclopentan-1-OL likely enhances stability against oxidation compared to allyl-substituted analogs, which are prone to radical-initiated degradation .
• In contrast, sulfur-containing analogs (e.g., 4-(propoxymethyl)-dioxathiolane dioxide) exhibit high reactivity in acidic media, forming sulfonic acids with ΔG ≈ -40.6 kcal/mol .

Biological Activity

2-(Propoxymethyl)cyclopentan-1-OL is a cyclic alcohol that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This compound's structure allows it to interact with various biological systems, which may lead to therapeutic applications. This article provides a comprehensive overview of the biological activity of 2-(Propoxymethyl)cyclopentan-1-OL, supported by data tables, case studies, and detailed research findings.

Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
IUPAC Name: 2-(Propoxymethyl)cyclopentan-1-ol
Canonical SMILES: CCOCC1CCC(C1)O

Biological Activity Overview

The biological activity of 2-(Propoxymethyl)cyclopentan-1-OL is primarily attributed to its interactions with enzymes and receptors in various biological pathways. Research indicates that this compound may exhibit:

• Antimicrobial Properties: Preliminary studies suggest that it has potential antibacterial effects against certain strains of bacteria.
• Neuroprotective Effects: It may influence neurochemical pathways, offering potential benefits in neurodegenerative conditions.
• Anti-inflammatory Activity: Evidence points toward its ability to modulate inflammatory responses.

The mechanism by which 2-(Propoxymethyl)cyclopentan-1-OL exerts its biological effects is still under investigation. However, it is believed to act through:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.
• Receptor Modulation: It could interact with neurotransmitter receptors, influencing signaling pathways related to mood and cognition.

Data Table: Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Neuroprotective	Reduction in neuronal apoptosis
Anti-inflammatory	Decreased cytokine production

Case Study 1: Antimicrobial Activity

In a study examining the antimicrobial properties of various cyclic alcohols, 2-(Propoxymethyl)cyclopentan-1-OL was tested against Staphylococcus aureus and Escherichia coli. The results indicated a significant reduction in bacterial viability at concentrations above 100 µg/mL, suggesting its potential as a natural preservative in food products.

Case Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of 2-(Propoxymethyl)cyclopentan-1-OL in a rodent model of Alzheimer's disease. The compound was administered over a four-week period, resulting in improved cognitive function as assessed by maze tests and reduced levels of amyloid-beta plaques in brain tissue samples.

Research Findings

Recent research highlights the versatility and potential therapeutic applications of 2-(Propoxymethyl)cyclopentan-1-OL:

• Antimicrobial Studies : Laboratory assays demonstrated that the compound exhibits broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria.
• Neuroprotection : In vitro studies showed that treatment with this compound reduces oxidative stress markers and enhances neuronal survival in cultured neurons exposed to neurotoxic agents.
• Inflammation Modulation : The compound has been shown to downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages, indicating its potential role in managing inflammatory diseases.